Cas no 2034406-38-5 (3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide
• CAS No: 2034406-38-5
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5349985
• Update Time: 2025-10-23

3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methylsulfonyl)phenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 3-(4-methylsulfonylphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

• InChI Key： BNUMSCYMSODKJX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(NC(C1C=NC=CC=1)C1CCOCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 590
• XLogP3: 1.7
• Topological Polar Surface Area: 93.7

Additional information on 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

Comprehensive Overview of 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide (CAS No. 2034406-38-5)

The compound 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide (CAS No. 2034406-38-5) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a methanesulfonylphenyl moiety with a propanamide backbone, linked to a pyridin-3-yl and oxan-4-yl hybrid group. Such a configuration suggests potential applications in drug development, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for chronic diseases and complex disorders. Researchers are increasingly focusing on compounds like 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide due to their potential to modulate biological targets with high specificity. The presence of the methanesulfonyl group, for instance, is often associated with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability, which are critical for oral drug formulations.

The pyridin-3-yl and oxan-4-yl components of this compound further contribute to its versatility. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting the central nervous system (CNS) or inflammatory pathways. Meanwhile, the oxan-4-yl (tetrahydropyran) ring is a common scaffold in drug design, valued for its ability to improve bioavailability and reduce toxicity. Together, these features make 2034406-38-5 a promising candidate for further investigation.

From a synthetic perspective, the preparation of 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide involves multi-step organic transformations, including amide bond formation and selective functionalization of aromatic rings. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most intriguing aspects of this compound is its potential applicability in addressing current healthcare challenges. For example, with the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring molecules that can cross the blood-brain barrier (BBB) and exert neuroprotective effects. The structural attributes of 2034406-38-5, particularly its propanamide core and pyridin-3-yl group, may offer advantages in this regard. Preliminary studies could focus on its ability to inhibit amyloid-beta aggregation or modulate dopaminergic pathways.

Another area of interest is the compound's potential role in oncology. The methanesulfonylphenyl moiety is reminiscent of sulfonamide-based anticancer agents, which have shown efficacy in targeting tumor-specific enzymes. By leveraging the unique combination of oxan-4-yl and pyridin-3-yl groups, this compound might exhibit selective cytotoxicity against cancer cells while sparing healthy tissues. Such properties align with the growing trend toward personalized medicine and targeted therapies.

In addition to its therapeutic potential, 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide is also a subject of interest in computational drug discovery. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies can provide insights into its binding affinities and interactions with biological targets. These in silico approaches are invaluable for optimizing lead compounds and reducing the time and cost associated with traditional drug development.

The compound's relevance extends beyond human health. In agricultural chemistry, similar structures have been explored for their pesticidal or herbicidal activities. While 2034406-38-5 has not been extensively studied in this context, its structural motifs suggest possible applications in crop protection, particularly in the development of eco-friendly alternatives to conventional agrochemicals.

As the scientific community continues to explore the full potential of 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide, it is essential to address key questions that researchers and industry professionals frequently ask. For instance, what are the optimal synthetic routes for scaling up production? How does the compound's stability vary under different storage conditions? What are the most promising biological targets for initial screening? Addressing these questions will be crucial for advancing this compound from the bench to the bedside.

In summary, 3-(4-methanesulfonylphenyl)-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide (CAS No. 2034406-38-5) represents a compelling area of research with broad implications for drug discovery and development. Its intricate structure, combining methanesulfonyl, propanamide, pyridin-3-yl, and oxan-4-yl elements, offers a rich foundation for exploring diverse therapeutic applications. As scientific understanding of this compound grows, so too will its potential to contribute to breakthroughs in medicine and beyond.